Cas no 1806896-71-8 (3-Chloro-5-(difluoromethyl)-2-nitropyridine-4-methanol)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-nitropyridine-4-methanol
• CAS No: 1806896-71-8
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4873047
• Update Time: 2025-10-30

3-Chloro-5-(difluoromethyl)-2-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-nitropyridine-4-methanol

• Inchi： 1S/C7H5ClF2N2O3/c8-5-4(2-13)3(6(9)10)1-11-7(5)12(14)15/h1,6,13H,2H2
• InChI Key： HYBQUOVFYCMFHD-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])N=CC(C(F)F)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9

Additional information on 3-Chloro-5-(difluoromethyl)-2-nitropyridine-4-methanol

3-Chloro-5-(difluoromethyl)-2-nitropyridine-4-methanol: A Comprehensive Overview

The compound 3-Chloro-5-(difluoromethyl)-2-nitropyridine-4-methanol (CAS No. 1806896-71-8) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, a difluoromethyl group, a nitro group, and a hydroxymethyl group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of 3-Chloro-5-(difluoromethyl)-2-nitropyridine-4-methanol in the development of advanced materials, particularly in the field of optoelectronics. Researchers have demonstrated that this compound exhibits exceptional electronic properties, including high electron mobility and stability under various environmental conditions. These attributes make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices.

The synthesis of 3-Chloro-5-(difluoromethyl)-2-nitropyridine-4-methanol involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis process, reducing production costs and enhancing scalability. This has paved the way for broader industrial adoption of the compound.

In terms of applications, 3-Chloro-5-(difluoromethyl)-2-nitropyridine-4-methanol has shown promise in pharmaceutical research as well. Its unique chemical structure allows for selective interactions with biological systems, making it a potential lead compound for drug development. Ongoing studies are exploring its role as a precursor for bioactive molecules with therapeutic potential.

From an environmental perspective, the stability and biodegradability of 3-Chloro-5-(difluoromethyl)-2-nitropyridine-4-methanol have been extensively studied to ensure its safe use in various applications. Recent findings indicate that the compound exhibits low toxicity and minimal environmental impact under standard usage conditions, further supporting its suitability for industrial and research purposes.

In conclusion, 3-Chloro-5-(difluoromethyl)-2-nitropyridine-4-methanol (CAS No. 1806896-71-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key material for future innovations in chemistry and materials science.